Cas no 1823943-29-8 (Morpholine, 4-(3-methyl-3-piperidinyl)-)

• Product Name: Morpholine, 4-(3-methyl-3-piperidinyl)-
• CAS No: 1823943-29-8
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 5263965
• Update Time: 2025-07-09

Morpholine, 4-(3-methyl-3-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• Morpholine, 4-(3-methyl-3-piperidinyl)-

• Inchi： 1S/C10H20N2O/c1-10(3-2-4-11-9-10)12-5-7-13-8-6-12/h11H,2-9H2,1H3
• InChI Key： IOLIPIJRWHMUTE-UHFFFAOYSA-N
• SMILES： N1(C2(C)CCCNC2)CCOCC1

Additional information on Morpholine, 4-(3-methyl-3-piperidinyl)-

Morpholine, 4-(3-methyl-3-piperidinyl)- (CAS No. 1823943-29-8): A Comprehensive Overview in Modern Chemical Research

Morpholine, 4-(3-methyl-3-piperidinyl)-, identified by the Chemical Abstracts Service Number (CAS No.) 1823943-29-8, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic amine derivative has garnered attention due to its unique structural properties and potential applications in drug development, particularly in the synthesis of bioactive molecules.

The compound belongs to the morpholine family, characterized by a six-membered ring containing two oxygen atoms and an amine group. The presence of a methyl-substituted piperidine moiety at the 3-position enhances its chemical reactivity and biological significance. Such structural features make it a valuable intermediate in the synthesis of complex molecules, including those with therapeutic potential.

In recent years, there has been a growing interest in exploring the pharmacological properties of Morpholine, 4-(3-methyl-3-piperidinyl)-. Its ability to act as a scaffold for drug design has been particularly noted. Researchers have been investigating its role in developing novel therapeutic agents targeting various diseases, including neurological disorders and infectious diseases. The compound's unique chemical profile allows it to interact with biological targets in diverse ways, making it a versatile tool in medicinal chemistry.

One of the most compelling aspects of this compound is its potential application in the development of antiviral and antibacterial agents. The morpholine ring's ability to mimic natural amino acid structures provides a basis for designing molecules that can disrupt pathogenic mechanisms. For instance, studies have shown that derivatives of this compound can inhibit viral proteases, which are crucial for viral replication. This finding has opened up new avenues for the development of antiviral drugs that are effective against a broad spectrum of viruses.

Moreover, the incorporation of the methyl-piperidine group enhances the compound's solubility and bioavailability, which are critical factors in drug formulation. This feature makes it an attractive candidate for further development into clinical candidates. The compound's ability to cross biological membranes efficiently ensures that it can reach its target sites within the body, thereby increasing its therapeutic efficacy.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the pharmacological properties of Morpholine, 4-(3-methyl-3-piperidinyl)-. Molecular modeling studies have revealed insights into how this compound interacts with biological targets at the molecular level. These studies have provided valuable information for optimizing its structure to enhance binding affinity and reduce potential side effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as catalytic hydrogenation and nucleophilic substitution play crucial roles in constructing the desired molecular framework. The synthetic pathways developed for this compound serve as templates for similar derivatives, facilitating rapid discovery and development in related areas.

In addition to its pharmaceutical applications, Morpholine, 4-(3-methyl-3-piperidinyl)- has shown promise in material science. Its unique structural properties make it suitable for use as a ligand or intermediate in catalytic processes. Researchers have explored its role in designing metal-organic frameworks (MOFs) and other advanced materials that have applications in gas storage, separation technologies, and more.

The environmental impact of using this compound has also been studied extensively. Efforts have been made to develop sustainable synthetic routes that minimize waste and energy consumption. Green chemistry principles have been applied to optimize processes, ensuring that the production of this compound is environmentally friendly. Such initiatives align with global efforts to promote sustainable practices in chemical manufacturing.

The future prospects for Morpholine, 4-(3-methyl-3-piperidinyl)- are promising. Ongoing research aims to uncover new applications and improve existing ones. Collaborative efforts between academia and industry are expected to accelerate the translation of laboratory findings into clinical applications. As our understanding of biological systems continues to evolve, so too will the potential uses for this versatile compound.

In conclusion, Morpholine, 4-(3-methyl-3-piperidinyl)- (CAS No. 1823943-29-8) is a multifaceted compound with significant implications in pharmaceuticals and chemical research. Its unique structural features and broad applicability make it a valuable asset in drug development and material science. Continued research efforts will undoubtedly lead to further discoveries and innovations derived from this remarkable molecule.